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Compound of Interest

Compound Name: C13H13BrN2OS2

Cat. No.: B12180299 Get Quote

A comprehensive search of scientific literature and chemical databases has found no evidence

of the compound with the molecular formula C13H13BrN2OS2 being used as a catalyst in

asymmetric synthesis.

Extensive queries in scholarly databases and patent libraries did not yield any publications,

application notes, or protocols describing the synthesis or catalytic application of this specific

molecule for enantioselective reactions. This suggests that the compound is not an established

or reported catalyst for this purpose.

Asymmetric synthesis is a highly specific field of chemistry that relies on well-characterized

chiral catalysts to produce enantiomerically pure compounds, which are crucial in the

pharmaceutical and fine chemical industries. The development and application of new catalysts

are typically accompanied by detailed studies and publications outlining their efficacy, scope,

and reaction mechanisms. The absence of such documentation for C13H13BrN2OS2 indicates

that it is not a recognized tool in this area.

Researchers, scientists, and drug development professionals seeking information on catalysts

for asymmetric synthesis are advised to consult literature for known and validated catalytic

systems. Numerous classes of catalysts, including those based on transition metals with chiral

ligands and organocatalysts, have been extensively documented and are commercially

available.

Given the lack of data, it is not possible to provide the requested application notes,

experimental protocols, or data tables for C13H13BrN2OS2 as a catalyst in asymmetric
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synthesis. No signaling pathways or experimental workflows involving this compound in a

catalytic capacity could be identified, and therefore, no corresponding diagrams can be

generated.

It is possible that the molecular formula provided may be incorrect or may refer to a compound

used in a different scientific context. Scientists are encouraged to verify the chemical identity of

the catalyst of interest when searching for related application data.

To cite this document: BenchChem. [No Catalyst Found for C13H13BrN2OS2 in Asymmetric
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12180299#c13h13brn2os2-as-a-catalyst-in-
asymmetric-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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